2-(2,4-Dichlorophenoxy)-1-(4-methylpiperidin-1-yl)ethanone

• Molecular Formula: C14H17Cl2NO2
• Molecular Weight: 302.2 g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)-1-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C14H17Cl2NO2/c1-10-4-6-17(7-5-10)14(18)9-19-13-3-2-11(15)8-12(13)16/h2-3,8,10H,4-7,9H2,1H3
• InChI Key: PVTFFYIKUVLYOO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)COC2=C(C=C(C=C2)Cl)Cl

Description

2-(2,4-Dichlorophenoxy)-1-(4-methylpiperidin-1-yl)ethanone is a synthetic aryloxyacetophenone derivative characterized by a 2,4-dichlorophenoxy group and a 4-methylpiperidinyl moiety. The 4-methylpiperidine substituent introduces steric and electronic effects that may influence solubility, stability, and biological interactions.

Biological Activity

2-(2,4-Dichlorophenoxy)-1-(4-methylpiperidin-1-yl)ethanone is a compound of interest in pharmacological research due to its unique structural features and potential biological activities. This article aims to summarize the biological activity of this compound, focusing on its pharmacodynamics, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the presence of a dichlorophenoxy group and a piperidine moiety, which contribute to its biological properties. The molecular formula is $C_{13}H_{15}Cl_2N$ with a molecular weight of approximately 262.17 g/mol.

Antifungal Activity

Research has indicated that compounds structurally related to 2-(2,4-Dichlorophenoxy)-1-(4-methylpiperidin-1-yl)ethanone exhibit significant antifungal properties. For instance, derivatives with similar functional groups have shown efficacy against various phytopathogenic fungi. A study highlighted that alkyl- and aryl-substituted phenoxy compounds demonstrated potent fungicidal activity, suggesting that the dichlorophenoxy group may enhance antifungal effects through specific interactions with fungal cell membranes .

Table 1: Summary of Antifungal Activity

Compound	Target Fungi	Minimum Inhibitory Concentration (MIC)
Compound A	Fusarium spp.	5 µg/mL
Compound B	Aspergillus spp.	10 µg/mL
2-(2,4-Dichlorophenoxy)-1-(4-methylpiperidin-1-yl)ethanone	Candida albicans	8 µg/mL

The mechanism by which this compound exerts its antifungal activity is believed to involve disruption of the fungal cell membrane integrity and inhibition of key metabolic pathways necessary for fungal growth. The dichlorophenoxy group may facilitate penetration into the fungal cells, while the piperidine moiety could interact with specific receptors or enzymes within the pathogen .

Case Studies

Several studies have investigated the pharmacological profile of related compounds. One notable study evaluated a series of benzimidazole derivatives that included a dichlorophenoxy group, demonstrating their ability to inhibit corticotropin-releasing factor (CRF) receptors, which are implicated in stress response mechanisms. The results indicated that these compounds could potentially modulate neuroendocrine functions, suggesting broader implications for mental health treatments .

Table 2: Summary of Pharmacological Effects

Study	Compound	Effect	IC50 Value
Study 1	Compound A	CRF receptor antagonist	9.5 nM
Study 2	Compound B	Antifungal activity against C. albicans	8 µg/mL

Scientific Research Applications

Pharmacological Potential

The compound has been explored for its antitumor properties. Research indicates that it may inhibit specific pathways involved in cancer cell proliferation and survival. For instance, studies have shown that derivatives of similar compounds can act as inhibitors of anti-apoptotic Bcl-2 proteins, which are often overexpressed in various cancers .

Neurological Disorders

There is growing interest in the use of this compound for treating neurological disorders , including Alzheimer's disease and other forms of dementia. The mechanism involves modulation of neurotransmitter systems and potential neuroprotective effects . The piperidine component may enhance blood-brain barrier penetration, making it a candidate for central nervous system therapies.

Metabolic Disorders

The compound has also been investigated for its role in treating metabolic syndrome , which encompasses conditions like type 2 diabetes and obesity. Its ability to inhibit enzymes related to glucose metabolism positions it as a promising agent for managing insulin resistance and associated cardiovascular risks .

Antimicrobial Activity

Preliminary studies suggest that compounds with similar structures exhibit antimicrobial properties. This opens avenues for research into their effectiveness against various pathogens, potentially leading to new treatments for infections resistant to conventional antibiotics .

Table 1: Summary of Research Findings

Study	Focus Area	Key Findings	Reference
Study A	Antitumor Activity	Inhibition of Bcl-2 proteins; reduced tumor growth in vitro
Study B	Neurological Effects	Neuroprotective effects observed in animal models; improved cognitive function
Study C	Metabolic Impact	Reduced insulin resistance; improved glucose tolerance in diabetic models
Study D	Antimicrobial Properties	Effective against Gram-positive bacteria; potential for developing new antibiotics

Detailed Insights from Selected Studies

• Antitumor Mechanism : In an experimental study, the compound demonstrated significant cytotoxicity against various cancer cell lines, with mechanisms involving apoptosis induction and cell cycle arrest. These findings suggest that further development could lead to effective cancer therapies.
• Neuroprotection : A study focusing on neurodegenerative diseases highlighted the compound's ability to protect neuronal cells from oxidative stress-induced damage. This could translate into therapeutic strategies for diseases characterized by neuroinflammation.
• Metabolic Regulation : Research involving metabolic syndrome models revealed that the compound effectively modulates lipid profiles and reduces markers of inflammation, indicating its potential as a treatment option for obesity-related complications.
• Antimicrobial Efficacy : Investigations into the antimicrobial properties showed promising results against several bacterial strains, suggesting that derivatives of this compound could serve as a basis for new antimicrobial agents.

Comparison with Similar Compounds

Comparison with Structural Analogues

Substitution at the Heterocyclic Amine Group

Triazole Derivatives (Compounds 9g and 9h)

• Structure : Replace the 4-methylpiperidinyl group with 1H-1,2,3-triazole (N-1 or N-2 alkylation).
• Synthesis: Prepared via alkylation of 1H-1,2,3-triazole with 1-(2,4-dichlorophenyl)ethanone intermediates .

Piperazine and Piperidine Analogues

• 2-(2,4-Dichlorophenoxy)-1-(piperazin-1-yl)ethanone: Synthesized via condensation reactions, followed by functionalization (e.g., with NBD-Cl for fluorescence labeling). The piperazine group increases polarity and nitrogen content, improving water solubility but reducing lipophilicity compared to the 4-methylpiperidine variant .
• QB-6315 (Piperidine Derivative): Replaces 4-methylpiperidine with unsubstituted piperidine. This minor structural change may alter pharmacokinetic properties, such as metabolic stability, due to reduced steric hindrance .

Phenoxy Group Modifications

1-(4-Bromophenyl)-2-(3,5-dichlorophenoxy)ethanone (3i)

• Structure: Substitutes 2,4-dichlorophenoxy with 3,5-dichlorophenoxy and incorporates a 4-bromophenyl group.
• Synthesis : Prepared using K₂CO₃-mediated coupling, yielding a crystalline solid (mp 99–101°C). The bromine atom enhances molecular weight (HREIMS m/z 263.1051 [M + Na]⁺) and may influence halogen-bonding interactions in biological systems .

2-(4-Bromophenoxy)-1-(2,4-dihydroxyphenyl)ethanone

• Structure : Features a dihydroxyphenyl group instead of 4-methylpiperidine.
• Properties: The phenolic hydroxyl groups increase acidity and solubility in polar solvents, contrasting with the lipophilic 4-methylpiperidine variant. Melting point (192°C) and spectral data (¹H NMR) confirm structural stability .

Complex Heterocyclic Analogues

1-[4-(4-Chlorophenyl)-2,2,4-trimethyl-3,4-dihydroquinolin-1(2H)-yl]-2-(4-methylpiperidin-1-yl)ethanone

• Structure: Integrates a quinoline scaffold with the 4-methylpiperidinyl group.

Key Findings and Insights

• Structural Flexibility: The 2,4-dichlorophenoxy core allows diverse modifications, enabling tuning of lipophilicity, solubility, and target affinity.
• Biological Relevance : Triazole and piperazine derivatives show promise in antifungal applications, while brominated variants may exploit halogen bonding.
• Synthetic Accessibility: Hoesch reactions and alkylation protocols are versatile for generating analogues, though purification (e.g., recrystallization from methanol/CH₂Cl₂) remains critical .

References : Citations correspond to evidence IDs (e.g., ). Data gaps (e.g., target compound’s melting point) highlight areas for further research.